Cas no 295376-21-5 (1-bromo-2-fluoro-3-methoxybenzene)

1-Bromo-2-fluoro-3-methoxybenzene is a halogenated aromatic compound with the molecular formula C₇H₆BrFO. It serves as a versatile intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. The presence of bromine, fluorine, and methoxy substituents on the benzene ring enhances its reactivity, enabling selective functionalization in cross-coupling reactions, nucleophilic substitutions, and metal-catalyzed transformations. Its well-defined structure and stability make it suitable for precise modifications in complex molecule synthesis. The compound is typically characterized by high purity and consistent performance, ensuring reliability in research and industrial processes. Proper handling and storage are recommended due to its halogenated nature.
1-bromo-2-fluoro-3-methoxybenzene structure
295376-21-5 structure
Product Name:1-bromo-2-fluoro-3-methoxybenzene
CAS No:295376-21-5
MF:C7H6BrFO
MW:205.024344921112
MDL:MFCD07780183
CID:67515
PubChem ID:19754845
Update Time:2025-05-27

1-bromo-2-fluoro-3-methoxybenzene Chemical and Physical Properties

Names and Identifiers

    • 1-Bromo-2-fluoro-3-methoxybenzene
    • 3-BROMO-2-FLUOROANISOLE
    • 2-F-3-OMe(C6H3)Br
    • 2-FLUORO-3-METHOXYBROMOBENZENE
    • Benzene, 1-bromo-2-fluoro-3-methoxy-
    • 1-Bromo-2-fluoro-3-methoxy-benzene
    • PubChem4127
    • bromo-2-fluoroanisole
    • USVPQAWBFVANTN-UHFFFAOYSA-N
    • SBB093395
    • Methyl(2-fluoro-3-bromophenyl) ether
    • Benzene,1-bromo-2-fluoro-3-methoxy-
    • AS04217
    • AM61890
    • CM11633
    • LS10315
    • BC002720
    • SY034466
    • A19851
    • DTXSID60599566
    • SCHEMBL7101270
    • FT-0655753
    • EN300-157002
    • J-511860
    • MFCD07780183
    • CS-W020551
    • AS-19052
    • 295376-21-5
    • 3-Bromo-2-fluoro-anisole
    • AC-3759
    • AKOS005063674
    • DB-003927
    • 1-bromo-2-fluoro-3-methoxybenzene
    • MDL: MFCD07780183
    • Inchi: 1S/C7H6BrFO/c1-10-6-4-2-3-5(8)7(6)9/h2-4H,1H3
    • InChI Key: USVPQAWBFVANTN-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC(=C1F)OC

Computed Properties

  • Exact Mass: 203.95900
  • Monoisotopic Mass: 203.959
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 110
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.7
  • Topological Polar Surface Area: 9.2

Experimental Properties

  • Density: 1.531
  • Boiling Point: 207.2°C at 760 mmHg
  • Flash Point: 93.4°C
  • Refractive Index: 1.518
  • PSA: 9.23000
  • LogP: 2.59680

1-bromo-2-fluoro-3-methoxybenzene Security Information

1-bromo-2-fluoro-3-methoxybenzene Customs Data

  • HS CODE:2909309090
  • Customs Data:

    China Customs Code:

    2909309090

    Overview:

    2909309090 Other aromatic ethers and their halogenated derivatives\sulfonation\Nitrated derivative(Including nitrosative derivatives).Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2909309090 other aromatic ethers and their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

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